Cas no 876316-32-4 (Benzenemethanamine,N-methyl-3-(1H-1,2,4-triazol-1-ylmethyl)-)

• Product Name: Benzenemethanamine,N-methyl-3-(1H-1,2,4-triazol-1-ylmethyl)-
• CAS No: 876316-32-4
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 719649
• PubChem ID: 18525777
• Update Time: 2025-04-19

Benzenemethanamine,N-methyl-3-(1H-1,2,4-triazol-1-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,N-methyl-3-(1H-1,2,4-triazol-1-ylmethyl)-
• N-methyl-1-[3-(1,2,4-triazol-1-ylmethyl)phenyl]methanamine
• N-Methyl-N-[3-(1H-1,2,4-triazol-1-ylmethyl)benzyl]amine
• FT-0711092
• AKOS011737350
• N-Methyl-1-{3-[(1H-1,2,4-triazol-1-yl)methyl]phenyl}methanamine
• DTXSID40594534
• 876316-32-4
• 1-(3-((1H-1,2,4-Triazol-1-yl)methyl)phenyl)-N-methylmethanamine

• Inchi： 1S/C11H14N4/c1-12-6-10-3-2-4-11(5-10)7-15-9-13-8-14-15/h2-5,8-9,12H,6-7H2,1H3
• InChI Key： NALBKEBGCSWKQW-UHFFFAOYSA-N
• SMILES： N1(C=NC=N1)CC1=CC=CC(CNC)=C1

Computed Properties

• Exact Mass: 202.12200
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 42.7Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 370.6°C at 760 mmHg
• Flash Point: 177.9°C
• Refractive Index: 1.607
• PSA: 42.74000
• LogP: 1.43670

Benzenemethanamine,N-methyl-3-(1H-1,2,4-triazol-1-ylmethyl)- Security Information

• Hazardous Material transportation number：UN 3259
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R34